[(4-Aminobutyl)sulfanyl]benzene

• Molecular Formula: C10H15NS
• Molecular Weight: 181.30 g/mol
• IUPAC Name: 4-phenylsulfanylbutan-1-amine
• InChI: InChI=1S/C10H15NS/c11-8-4-5-9-12-10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9,11H2
• InChI Key: GRPAOOCSJBDSSF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCCCCN

Description

[(4-Aminobutyl)sulfanyl]benzene is a sulfur-containing aromatic compound characterized by a benzene ring substituted with a sulfanyl (-S-) group linked to a 4-aminobutyl chain. Its molecular formula is C₁₀H₁₅NS, with a molar mass of 181.30 g/mol (calculated from ). The compound exhibits moderate hydrophilicity, as indicated by its calculated LogD (pH 5.5) of 1, suggesting balanced lipophilic and hydrophilic properties suitable for pharmaceutical applications . The presence of both an aromatic ring and a flexible aliphatic amine tail allows for diverse intermolecular interactions, including hydrogen bonding and π-π stacking, which influence its crystallinity and solubility.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(4-Aminobutyl)sulfanyl]benzene typically involves the reaction of 4-aminobutyl chloride with thiophenol under basic conditions. The reaction proceeds through a nucleophilic substitution mechanism where the thiophenol acts as a nucleophile, displacing the chloride ion from the 4-aminobutyl chloride .

Industrial Production Methods

While specific industrial production methods for [(4-Aminobutyl)sulfanyl]benzene are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions such as temperature, solvent, and reaction time to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

[(4-Aminobutyl)sulfanyl]benzene can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The nitro group can be reduced to an amine.

Substitution: Electrophilic aromatic substitution reactions can occur on the benzene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst can be used.

Substitution: Reagents like bromine (Br2) or nitric acid (HNO3) can be used for halogenation and nitration reactions, respectively.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Amines.

Substitution: Halogenated or nitrated benzene derivatives.

Scientific Research Applications

[(4-Aminobutyl)sulfanyl]benzene has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of [(4-Aminobutyl)sulfanyl]benzene involves its interaction with specific molecular targets. The sulfanyl group can form covalent bonds with nucleophilic sites on proteins or enzymes, potentially altering their function. Additionally, the benzene ring can participate in π-π interactions with aromatic residues in proteins, influencing their activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

Table 1: Comparative Analysis of Key Properties

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Functional Groups	LogD (pH 5.5)	Key Interactions
[(4-Aminobutyl)sulfanyl]benzene	C₁₀H₁₅NS	181.30	-NH₂ (aliphatic), -S-	1.0	N–H⋯O, S–H⋯π
[(4-Phenoxybutyl)sulfanyl]benzene	C₁₆H₁₈OS	258.38	-O-C₆H₅ (phenoxy), -S-	N/A	C–H⋯π, Van der Waals
N-(4-Chlorophenyl)-2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamide	C₁₂H₁₂ClN₅OS	325.78	-Cl, -NH₂ (pyrimidine), -S-	N/A	N–H⋯N, N–H⋯O
4-[(4-Methyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]benzene	C₁₆H₁₄N₄S	294.37	Triazole, -S-	N/A	Intramolecular H-bonds

Key Observations :

• Phenoxy vs. Amino Substituents: Replacing the aliphatic amine in [(4-Aminobutyl)sulfanyl]benzene with a phenoxy group (as in [(4-Phenoxybutyl)sulfanyl]benzene) increases molar mass and lipophilicity due to the bulky aromatic substituent .
• Hydrogen Bonding: Compounds like N-(4-Chlorophenyl)-2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamide exhibit stronger intermolecular hydrogen bonds (N–H⋯N/O) compared to [(4-Aminobutyl)sulfanyl]benzene, enhancing crystallinity .
• Ring Systems: Triazole-containing analogs (e.g., ) display rigid planar structures, contrasting with the flexible aliphatic chain of [(4-Aminobutyl)sulfanyl]benzene, which may reduce solubility but improve thermal stability .

Cytotoxicity and Functional Group Impact

• Benzyl Sulfanyl vs. Amino Groups: Benzyl sulfanyl-substituted compounds (e.g., 3b in ) show higher cytotoxicity against RPTEC cell lines than amino-substituted analogs, except when bulky groups (e.g., cyclohexyl) are present . This suggests that [(4-Aminobutyl)sulfanyl]benzene may exhibit lower toxicity due to its aliphatic amine, which is less sterically hindered than aromatic substituents.

Crystal Packing and Hydrogen Bonding

• [(4-Aminobutyl)sulfanyl]benzene: Predominantly forms N–H⋯O and S–H⋯π interactions, leading to layered or corrugated structures similar to N-(4-Hydroxyphenyl)benzenesulfonamide () but with less directional bonding due to the flexible chain .

Biological Activity

[(4-Aminobutyl)sulfanyl]benzene, also known as 1-(phenylsulfanyl)butan-2-amine, is a compound that has garnered attention for its potential biological activities. This article explores its biochemical properties, biological interactions, and therapeutic implications based on various research findings.

Chemical Structure and Properties

The compound consists of a benzene ring substituted with a sulfanyl group and an aminobutyl chain. The presence of these functional groups is crucial for its biological activity, influencing its interaction with various biological molecules.

Antimicrobial Properties

Research indicates that sulfonamide derivatives, including those related to [(4-Aminobutyl)sulfanyl]benzene, exhibit significant antimicrobial activity. A study synthesized several sulfonamide derivatives and evaluated their efficacy against various pathogens. The results showed that certain derivatives had potent antibacterial properties, suggesting that similar compounds may also possess antimicrobial effects due to their structural similarities .

Enzyme Inhibition

[(4-Aminobutyl)sulfanyl]benzene has been studied for its ability to inhibit enzymes such as alpha-glucosidase, which is crucial in carbohydrate metabolism. In vitro studies demonstrated that related compounds exhibited moderate to strong inhibition of alpha-glucosidase, with IC50 values indicating effective enzyme interaction . The inhibition of this enzyme could have implications for managing diabetes by slowing glucose absorption.

Cardiovascular Effects

Another area of interest is the cardiovascular impact of compounds similar to [(4-Aminobutyl)sulfanyl]benzene. Research on benzenesulfonamide derivatives showed that they could influence perfusion pressure and coronary resistance in isolated rat heart models. These findings suggest potential applications in cardiovascular therapies, particularly in managing conditions related to blood pressure regulation .

Study 1: Antimicrobial Efficacy

A study conducted by Dabbagh et al. synthesized a series of 4-substituted diazobenzenesulfonamides and tested their antimicrobial activity against mouse lymphoid leukemia. Although the specific activity of [(4-Aminobutyl)sulfanyl]benzene was not directly evaluated, the results indicated that structurally similar compounds could exhibit significant antibacterial activity .

Study 2: Enzyme Interaction

In another study focusing on enzyme interactions, researchers performed docking studies to assess the binding affinity of various sulfonamide derivatives with alpha-glucosidase. The findings revealed strong hydrogen bonding interactions, suggesting that modifications in the structure could enhance inhibitory potency .

Pharmacokinetics

Understanding the pharmacokinetics of [(4-Aminobutyl)sulfanyl]benzene is essential for evaluating its therapeutic potential. Theoretical studies using computational models have suggested favorable absorption and distribution characteristics for this compound, indicating its suitability for further development as a pharmaceutical agent .

Comparative Analysis

Compound	Biological Activity	IC50 (µM)
[(4-Aminobutyl)sulfanyl]benzene	Potential antimicrobial	Not directly tested
Benzenesulfonamide Derivative A	Alpha-glucosidase inhibition	32.37 ± 0.15
Benzenesulfonamide Derivative B	Antimicrobial (against S. aureus)	Not specified